Cas no 128835-29-0 (Stannate(1-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-21H,23H-porphine-7-propanoato(2-)-kN21,kN22,kN23,kN24]-, hydrogen (1:1), (SP-4-2)-)

Stannate(1-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-21H,23H-porphine-7-propanoato(2-)-kN21,kN22,kN23,kN24]-, hydrogen (1:1), (SP-4-2)- structure
128835-29-0 structure
Product Name:Stannate(1-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-21H,23H-porphine-7-propanoato(2-)-kN21,kN22,kN23,kN24]-, hydrogen (1:1), (SP-4-2)-
CAS No:128835-29-0
MF:C34H32N4O6Sn
MW:711.35108757019
CID:207215
PubChem ID:164259
Update Time:2025-04-19

Stannate(1-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-21H,23H-porphine-7-propanoato(2-)-kN21,kN22,kN23,kN24]-, hydrogen (1:1), (SP-4-2)- Chemical and Physical Properties

Names and Identifiers

    • Stannate(1-),[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-7,8-dihydro-2,8,12,17-tetramethyl-21H,23H-porphine-7-propanoato(2-)-kN21,kN22,kN23,kN24]-, hydrogen (1:1), (SP-4-2)-
    • tin(IV) chlorin e6
    • (SP-4-2-(2S-trans))-(18-Carboxy-20-(carboxymethyl)-8-ethenyl-13-ethyl-2,3-dihydro-3,7,12,17-tetramethyl-21H,23H-porphine-2-propanoato(5-)-N21,N22,N23,N24)stannate(1-) hydrogen
    • SnCe6
    • Stannate(1-), (18-carboxy-20-(carboxymethyl)-8-ethenyl-13-ethyl-2,3-dihydro-3,7,12,17-tetramethyl-21H,23H-porphine-2-propanoato(5-)-N21,N22,N23,N24)-, hydrogen, (SP-4-2-(2S-trans))-
    • 3-[20-(carboxylatomethyl)-18-(dioxidomethylidene)-8-ethenyl-13-ethyl-3,7,12,17-tetramethyl-2,3-dihydroporphyrin-23-id-2-yl]propanoate;hydron;tin(4+)
    • 128835-29-0
    • Inchi: 1S/C34H36N4O6.Sn/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;/h7,12-14,17,21H,1,8-11H2,2-6H3,(H5,35,36,37,38,39,40,41,42,43,44);/q;+4/p-4
    • InChI Key: FNPOHMCPKIQLBU-UHFFFAOYSA-J
    • SMILES: [Sn+4].[O-]C(CCC1C2=C(CC(=O)[O-])C3/C(=C(\[O-])/[O-])/C(C)=C(C=C4C(CC)=C(C)C(=CC5C(C=C)=C(C)C(=CC(C1C)=N2)N=5)[N-]4)N=3)=O.[H+] |c:5,t:19,26,34|

Computed Properties

  • Exact Mass: 704.13736
  • Monoisotopic Mass: 712.134381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 5
  • Complexity: 1750
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 801.6°Cat760mmHg
  • Flash Point: 438.6°C
  • PSA: 177.56
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